Cas no 16561-17-4 (Acetic acid, mercapto-,ion(2-) (8CI,9CI))

• Product Name: Acetic acid, mercapto-,ion(2-) (8CI,9CI)
• CAS No: 16561-17-4
• MF: C₂H₂O₂S
• MW: 90.1010794639587
• CID: 204105
• PubChem ID: 17756758
• Update Time: 2025-04-19

Acetic acid, mercapto-,ion(2-) (8CI,9CI) Chemical and Physical Properties

Names and Identifiers

• Acetic acid, mercapto-,ion(2-) (8CI,9CI)
• LogP
• Acetic acid, mercapto, ion(2-)
• CHEBI:47869
• sulfidoacetate
• 16561-17-4
• Acetic acid, mercapto-, ion(2-)
• Thioglycolate(2-)
• Q27120832
• mercaptoacetic acid, ion(2-)
• DTXSID301304062
• 2-sulfidoacetate

• Inchi： 1S/C2H4O2S/c3-2(4)1-5/h5H,1H2,(H,3,4)/p-2
• InChI Key： CWERGRDVMFNCDR-UHFFFAOYSA-L
• SMILES： [S-]CC(=O)[O-]

Computed Properties

• Exact Mass: 89.97756
• Monoisotopic Mass: 89.978
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 5
• Rotatable Bond Count: 0
• Complexity: 37.4
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 41.1A^2
• XLogP3: 0.8

Experimental Properties

• Density: 1.311
• Boiling Point: 225.5°C at 760 mmHg
• Flash Point: 99.8°C
• Refractive Index: 1.503
• PSA: 40.13